Cas no 1806189-54-7 (Ethyl 4-(aminomethyl)-5-(difluoromethyl)-3-(trifluoromethoxy)pyridine-2-carboxylate)

• Product Name: Ethyl 4-(aminomethyl)-5-(difluoromethyl)-3-(trifluoromethoxy)pyridine-2-carboxylate
• CAS No: 1806189-54-7
• MF: C₁₁H₁₁F₅N₂O₃
• MW: 314.208660364151
• CID: 4844413
• Update Time: 2025-10-22

Ethyl 4-(aminomethyl)-5-(difluoromethyl)-3-(trifluoromethoxy)pyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-(aminomethyl)-5-(difluoromethyl)-3-(trifluoromethoxy)pyridine-2-carboxylate

• Inchi： 1S/C11H11F5N2O3/c1-2-20-10(19)7-8(21-11(14,15)16)5(3-17)6(4-18-7)9(12)13/h4,9H,2-3,17H2,1H3
• InChI Key： MVJOXGJRSZPFBL-UHFFFAOYSA-N
• SMILES： FC(C1=CN=C(C(=O)OCC)C(=C1CN)OC(F)(F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 353
• XLogP3: 2.1
• Topological Polar Surface Area: 74.4

Additional information on Ethyl 4-(aminomethyl)-5-(difluoromethyl)-3-(trifluoromethoxy)pyridine-2-carboxylate

Comprehensive Overview of Ethyl 4-(aminomethyl)-5-(difluoromethyl)-3-(trifluoromethoxy)pyridine-2-carboxylate (CAS No. 1806189-54-7)

The compound Ethyl 4-(aminomethyl)-5-(difluoromethyl)-3-(trifluoromethoxy)pyridine-2-carboxylate (CAS No. 1806189-54-7) is a highly specialized pyridine derivative with significant potential in pharmaceutical and agrochemical research. Its unique molecular structure, featuring difluoromethyl and trifluoromethoxy groups, makes it a valuable intermediate for the synthesis of bioactive molecules. Researchers are increasingly interested in this compound due to its potential applications in drug discovery, particularly in the development of central nervous system (CNS) therapeutics and antimicrobial agents.

One of the most notable aspects of Ethyl 4-(aminomethyl)-5-(difluoromethyl)-3-(trifluoromethoxy)pyridine-2-carboxylate is its role in medicinal chemistry. The presence of fluorine atoms enhances the compound's metabolic stability and bioavailability, which are critical factors in modern drug design. Recent studies have explored its utility in targeting G-protein-coupled receptors (GPCRs), a hot topic in pharmaceutical research. This aligns with the growing demand for precision medicine and personalized therapeutics, which are frequently searched terms in scientific databases and AI-driven platforms.

In addition to its pharmaceutical applications, this compound has garnered attention in agrochemical innovation. The trifluoromethoxy moiety is known to improve the pesticidal activity of molecules, making it a candidate for developing next-generation crop protection agents. With the global focus on sustainable agriculture and reduced environmental impact, researchers are actively investigating fluorine-containing compounds like CAS No. 1806189-54-7 to address these challenges.

The synthesis of Ethyl 4-(aminomethyl)-5-(difluoromethyl)-3-(trifluoromethoxy)pyridine-2-carboxylate involves advanced organic synthesis techniques, including cross-coupling reactions and fluorination strategies. These methods are widely discussed in academic circles and are frequently searched by chemists seeking efficient synthetic routes for complex molecules. The compound's structural complexity also makes it a subject of interest in computational chemistry, where researchers use molecular modeling to predict its interactions with biological targets.

From a commercial perspective, CAS No. 1806189-54-7 is gaining traction in the fine chemicals market. Its potential as a building block for high-value pharmaceuticals and agrochemicals has led to increased demand from contract research organizations (CROs) and custom synthesis providers. This trend is reflected in the rising number of patent filings and publications referencing this compound, underscoring its importance in industrial chemistry.

Environmental and regulatory considerations are also critical when discussing Ethyl 4-(aminomethyl)-5-(difluoromethyl)-3-(trifluoromethoxy)pyridine-2-carboxylate. The compound's fluorinated groups raise questions about its biodegradability and ecotoxicology, topics that are highly relevant in today's green chemistry initiatives. Researchers are actively evaluating its environmental footprint to ensure compliance with global chemical safety standards.

In summary, Ethyl 4-(aminomethyl)-5-(difluoromethyl)-3-(trifluoromethoxy)pyridine-2-carboxylate (CAS No. 1806189-54-7) is a multifaceted compound with broad applications in pharmaceuticals, agrochemicals, and material science. Its unique properties and growing relevance in cutting-edge research make it a compound worth watching in the coming years. As the scientific community continues to explore its potential, this molecule is poised to play a pivotal role in addressing some of the most pressing challenges in healthcare and sustainable development.